Cas no 1824538-56-8 (4-Cyclopropylpyrrolidin-3-ol)

• Product Name: 4-Cyclopropylpyrrolidin-3-ol
• CAS No: 1824538-56-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5738011
• PubChem ID: 67969236
• Update Time: 2025-05-19

4-Cyclopropylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1824538-56-8
• EN300-1581841
• SCHEMBL9929282
• 4-CYCLOPROPYLPYRROLIDIN-3-OL
• 3-Pyrrolidinol, 4-cyclopropyl-
• 4-Cyclopropylpyrrolidin-3-ol

• Inchi： 1S/C7H13NO/c9-7-4-8-3-6(7)5-1-2-5/h5-9H,1-4H2
• InChI Key： MFOFHJLTRSFCTO-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1CC1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 232.7±15.0 °C(Predicted)
• pka: 14.89±0.40(Predicted)

Additional information on 4-Cyclopropylpyrrolidin-3-ol

Introduction to 4-Cyclopropylpyrrolidin-3-ol (CAS No. 1824538-56-8)

4-Cyclopropylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1824538-56-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopropyl group and a hydroxyl substituent on the pyrrolidine ring imparts distinct reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The structure of 4-cyclopropylpyrrolidin-3-ol features a six-membered heterocyclic ring containing nitrogen, with a cyclopropyl side chain attached at the 4-position and a hydroxyl group at the 3-position. This configuration allows for diverse chemical modifications, enabling researchers to explore various pharmacophores and optimize pharmacokinetic profiles. The compound’s stability under different conditions and its ability to undergo selective functionalization make it an attractive candidate for further investigation.

In recent years, there has been growing interest in bicyclic amine derivatives as building blocks for drug discovery. These compounds often exhibit enhanced binding affinity and selectivity towards biological targets, making them promising candidates for treating a wide range of diseases. 4-Cyclopropylpyrrolidin-3-ol is no exception, with preliminary studies suggesting its potential in modulating enzyme activity and receptor interactions.

One of the most compelling aspects of 4-cyclopropylpyrrolidin-3-ol is its versatility in medicinal chemistry. The cyclopropyl group, known for its ability to engage in favorable non-bonded interactions with biological targets, can improve drug-like properties such as solubility and metabolic stability. Meanwhile, the hydroxyl group provides opportunities for further derivatization, allowing chemists to fine-tune the compound’s pharmacological effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-cyclopropylpyrrolidin-3-ol. Molecular docking studies have identified its binding potential with various enzymes and receptors, including those implicated in inflammatory diseases, cancer, and neurological disorders. These findings have spurred further experimental investigations to validate computational predictions and explore new therapeutic avenues.

The synthesis of 4-cyclopropylpyrrolidin-3-ol presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes with moderate yields, but recent methodologies have improved efficiency through catalytic transformations and asymmetric synthesis techniques. These innovations have not only enhanced the accessibility of the compound but also opened doors for exploring enantioselective drug development.

In clinical research, 4-cyclopropylpyrrolidin-3-ol has been investigated for its potential role in modulating central nervous system (CNS) pathways. Its structural features suggest interactions with neurotransmitter systems involved in mood regulation and pain perception. While still in early stages of study, these preliminary findings highlight its promise as a lead compound for developing novel therapeutics targeting CNS disorders.

The pharmaceutical industry continues to leverage bicyclic amine derivatives like 4-cyclopropylpyrrolidin-3-ol due to their favorable pharmacokinetic profiles. Studies indicate that such compounds often exhibit good oral bioavailability and reduced susceptibility to metabolic degradation, making them suitable for long-term therapeutic use. Additionally, their structural diversity allows for optimization against specific disease targets without compromising overall efficacy.

Environmental considerations also play a role in the development of new pharmaceuticals. The synthesis of 4-cyclopropylpyrrolidin-3-ol has been optimized to minimize waste generation and energy consumption, aligning with green chemistry principles. Such sustainable practices are increasingly important as the demand for high-quality pharmaceuticals grows globally.

Future research on 4-cyclopropylpyrrolidin-3-ol will likely focus on expanding its therapeutic applications through structure-based drug design. By integrating experimental data with advanced computational modeling, scientists can refine the compound’s properties to enhance its efficacy and safety profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible medical breakthroughs.

In conclusion,4-cyclopropylpyrrolidin-3-ol (CAS No. 1824538-56-8) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility in chemical modification, coupled with recent advancements in synthetic methodologies and computational screening, positions it as a valuable asset in the quest for novel therapeutics.